Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-oxo-2-phenyl-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H12N2O3/c1-2-18-13(17)10-8-14-11(15-12(10)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,14,15,16)
• InChI Key: JSIHCFJCICVJHJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(NC1=O)C2=CC=CC=C2
• Molecular Formula: C13H12N2O3
• DSSTOX Substance ID: DTXSID70349690
• Molecular Weight: 244.25 g/mol
• CAS No.: 55613-22-4

Description

Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate is an organic compound with the molecular formula C13H12N2O3 and a molecular weight of 244.25 g/mol . It is a white solid that is used in various scientific research applications due to its unique structural properties and reactivity .

Scientific Research Applications

Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate has diverse applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Safety and Hazards

The safety and hazards of Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate are not specified in the sources I have access to.

Preparation Methods

The synthesis of Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate typically involves the reaction of ethanol, diethyl ethoxymethylenemalonate, sodium, and benzamidine hydrochloride under specific conditions . The reaction is carried out in the presence of hydrochloric acid, which acts as a catalyst . The industrial production methods are similar but are scaled up to accommodate larger quantities and may involve additional purification steps to ensure the compound’s purity .

Chemical Reactions Analysis

Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate undergoes various types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium carbonate.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Mechanism of Action

The mechanism of action of Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may influence cellular processes such as apoptosis and inflammation .

Comparison with Similar Compounds

Ethyl 4-hydroxy-2-phenylpyrimidine-5-carboxylate can be compared to other similar compounds, such as:

Triazole-pyrimidine hybrids: These compounds also exhibit significant biological activities, including neuroprotective and anti-inflammatory properties.

Pyrimido[4,5-d]pyrimidines: These bicyclic compounds have been studied for their potential use in antiviral and anticancer therapies.

The uniqueness of this compound lies in its specific structural features and reactivity, which make it a valuable compound for various scientific research applications .

Synthesis routes and methods

Procedure details

To a mixture of sodium methoxide (16.5 g) and anhydrous ethanol (200 ml) is added benzamidine hydrochloride (16 g) at 0-5° C. The mixture is stirred at 0° C. for 30 minutes, and thereto is added dropwise a solution of diethyl ethoxymethylenemalonate (20 g) in anhydrous ethanol (50 ml) at the same temperature. After the addition, the mixture is stirred at room temperature for 30 minutes, and refluxed for 6 hours. The reaction mixture is concentrated under reduced pressure, and the residue is dissolved in water. To the mixture is added with stirring and drowpise hydrochloric acid at 0-5° C. until the pH value of the mixture is adjusted to pH 4. The precipitates are collected by filtration, washed with water, washed with diethyl ether, and washed with ethanol to give the desired compound (17.5 g).